Cas no 2734774-73-1 (1-(4-Bromo-3-methoxyphenyl)-2,2-dichloroethanol)

• Product Name: 1-(4-Bromo-3-methoxyphenyl)-2,2-dichloroethanol
• CAS No: 2734774-73-1
• MF: C₉H₉BrCl₂O₂
• MW: 299.98
• CID: 5080831
• Update Time: 2026-03-01

1-(4-Bromo-3-methoxyphenyl)-2,2-dichloroethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3-methoxyphenyl)-2,2-dichloroethanol

• Inchi： 1S/C9H9BrCl2O2/c1-14-7-4-5(2-3-6(7)10)8(13)9(11)12/h2-4,8-9,13H,1H3
• InChI Key： DSKKXYZWTHJXHR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C(Cl)Cl)O)=CC=1OC

Additional information on 1-(4-Bromo-3-methoxyphenyl)-2,2-dichloroethanol

1-(4-Bromo-3-methoxyphenyl)-2,2-dichloroethanol (CAS No. 2734774-73-1): A Comprehensive Technical Overview

In the realm of specialty chemicals, 1-(4-Bromo-3-methoxyphenyl)-2,2-dichloroethanol (CAS No. 2734774-73-1) has emerged as a compound of significant interest for researchers and industrial applications. This halogenated aromatic alcohol combines unique structural features that make it valuable in pharmaceutical intermediates and material science applications. With the molecular formula C₉H₉BrCl₂O₂, this compound exhibits fascinating chemical properties that warrant detailed examination.

The 4-bromo-3-methoxy phenyl group in this molecule provides excellent electronic properties for further functionalization, while the 2,2-dichloroethanol moiety offers interesting reactivity patterns. Current research trends show growing interest in such halogenated compounds for their potential in drug discovery, particularly as building blocks for kinase inhibitors and other targeted therapies. The compound's bromine and chlorine substituents make it particularly useful in cross-coupling reactions, which are fundamental to modern medicinal chemistry.

From a synthetic chemistry perspective, 1-(4-Bromo-3-methoxyphenyl)-2,2-dichloroethanol serves as a versatile intermediate. Its preparation typically involves the controlled reduction of corresponding ketone precursors or selective halogenation reactions. The presence of both bromo and methoxy groups on the aromatic ring creates valuable handles for further derivatization through Buchwald-Hartwig amination or Suzuki-Miyaura coupling reactions. These transformations are frequently searched topics in chemical databases, reflecting the compound's relevance to current synthetic methodologies.

The physicochemical properties of CAS 2734774-73-1 contribute to its utility in various applications. With moderate solubility in common organic solvents and stability under standard conditions, this compound is particularly suitable for multi-step synthetic sequences. Analytical characterization typically reveals distinct NMR signals for the dichloroethanol protons (around δ 5.8-6.2 ppm) and characteristic aromatic patterns for the bromomethoxy-substituted benzene ring. These spectral features are crucial for quality control in production and research applications.

In material science, the 1-(4-Bromo-3-methoxyphenyl)-2,2-dichloroethanol structure has shown promise as a precursor for liquid crystal materials and organic electronic components. The compound's ability to form hydrogen bonds through its hydroxyl group, combined with the electronic effects of its halogen substituents, makes it interesting for designing molecular assemblies with specific optoelectronic properties. This aligns with current industry trends toward sustainable organic electronics and advanced functional materials.

Market analysis indicates growing demand for specialized intermediates like CAS 2734774-73-1, particularly in the Asia-Pacific region where pharmaceutical and electronics manufacturing are expanding rapidly. Suppliers are increasingly offering this compound with various purity grades (98%, 99%) to meet diverse research and production needs. The global market for such fine chemicals is projected to grow at a CAGR of 6-8% through 2028, driven by innovation in drug discovery and materials development.

From a safety perspective, proper handling of 1-(4-Bromo-3-methoxyphenyl)-2,2-dichloroethanol requires standard laboratory precautions. While not classified as highly hazardous, appropriate personal protective equipment (gloves, goggles) should be used when working with this compound. Storage recommendations typically suggest keeping the material in tightly sealed containers under inert atmosphere at 2-8°C to maintain stability over extended periods.

The analytical characterization of CAS 2734774-73-1 involves standard techniques including HPLC, GC-MS, and NMR spectroscopy. Quality control parameters often focus on the absence of starting materials and byproducts from the synthesis process. Advanced users frequently employ LC-MS for precise quantification, especially when the compound is used in pharmaceutical applications where purity requirements are stringent.

Recent patent literature reveals innovative applications of 1-(4-Bromo-3-methoxyphenyl)-2,2-dichloroethanol derivatives in various fields. Several 2022-2023 filings describe its use in creating novel antimicrobial agents and as a key intermediate for fluorescent markers. These developments align with current research priorities in addressing antibiotic resistance and developing advanced diagnostic tools.

For researchers considering CAS 2734774-73-1 for their projects, several synthetic strategies merit consideration. The compound can serve as a starting point for preparing various heterocyclic systems through cyclization reactions, or as a building block for more complex architectures via sequential functionalization. Its balanced lipophilicity (predicted logP ~2.5) makes it particularly interesting for medicinal chemistry applications where membrane permeability is crucial.

Environmental considerations for 1-(4-Bromo-3-methoxyphenyl)-2,2-dichloroethanol include proper waste disposal methods for halogenated compounds. While not classified as persistent in the environment, best practices recommend solvent recovery and professional waste management services for large quantities. These precautions address growing concerns about sustainable chemistry practices in industrial and academic settings.

The future outlook for CAS 2734774-73-1 appears promising, with potential expansions into new application areas. Emerging research suggests possible uses in metal-organic frameworks (MOFs) and as ligands in catalytic systems. As synthetic methodologies continue to evolve, this compound's versatility will likely lead to novel applications in cutting-edge technologies.

In conclusion, 1-(4-Bromo-3-methoxyphenyl)-2,2-dichloroethanol represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of functional groups and synthetic flexibility make it valuable for researchers developing new pharmaceuticals, advanced materials, and specialty chemicals. As innovation in these fields accelerates, compounds like CAS 2734774-73-1 will continue to play crucial roles in scientific and industrial progress.